Cas no 866149-18-0 (2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid)

• Product Name: 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid
• CAS No: 866149-18-0
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• MDL: MFCD04126390
• CID: 4662943
• Update Time: 2025-10-12

2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-α,3-dimethyl-4-(4-methylphenyl)-5-oxo-
• 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid

• MDL： MFCD04126390
• Inchi： 1S/C13H15N3O3/c1-8-4-6-11(7-5-8)15-10(3)14-16(13(15)19)9(2)12(17)18/h4-7,9H,1-3H3,(H,17,18)
• InChI Key： MCMKWNOWBZBRAE-UHFFFAOYSA-N
• SMILES： O=C1N(N=C(C)N1C1C=CC(C)=CC=1)C(C)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid

Comprehensive Overview of 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid (CAS No. 866149-18-0)

2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid (CAS No. 866149-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazole derivatives, a class known for their diverse biological activities. Researchers are particularly interested in its role as a potential intermediate in the synthesis of novel therapeutic agents, given its propanoic acid moiety and methylphenyl substitution pattern.

The molecular structure of 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid combines a triazole ring with a carboxylic acid functional group, making it a versatile building block for drug discovery. Recent studies highlight its relevance in addressing modern health challenges, such as antimicrobial resistance and chronic inflammatory conditions. For instance, its structural analogs have shown promise in targeting enzyme inhibition pathways, a hot topic in precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, this compound aligns with the growing demand for eco-friendly chemical processes. Its 5-oxo-4,5-dihydro-1H-1,2,4-triazole core is amenable to catalytic transformations, reducing the need for hazardous reagents. This aspect resonates with current trends in AI-driven molecular design, where computational tools optimize synthetic routes for efficiency and minimal environmental impact.

From an industrial perspective, CAS No. 866149-18-0 is often explored for its potential in crop protection formulations. The 4-methylphenyl group enhances lipophilicity, a critical factor in agrochemical bioavailability. As global agriculture faces pressures from climate change, compounds like this are investigated for their role in developing next-generation pesticide alternatives with lower ecological footprints.

Analytical characterization of 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure high purity standards, a key concern for regulatory compliance in pharmaceutical applications. The compound’s stability under various pH conditions is also a subject of ongoing research, particularly for oral drug delivery systems.

In summary, 866149-18-0 represents a compelling case study at the intersection of medicinal chemistry and material science. Its multifaceted applications—from drug development to sustainable agriculture—make it a valuable subject for academic and industrial research. As the scientific community prioritizes molecular diversity and functional innovation, this compound continues to inspire new avenues for discovery.